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propanamine

CAS No.: 1040683-34-8

Cat. No.: B1532926

Get Quote

Executive Summary & Mechanism of Action
N-(2-Butoxybenzyl)-2-propanamine is a lipophilic secondary amine designed for high affinity

interaction with the Sigma-1 Receptor (σ1R) and potential cross-reactivity with the

Norepinephrine Transporter (NET).

Primary Target (Hypothesized): Sigma-1 Receptor (Chaperone protein located at the

Mitochondria-Associated Endoplasmic Reticulum Membrane).

Mechanism: The ortho-butoxy group provides steric bulk and lipophilicity, enhancing

hydrophobic pocket occupancy, while the isopropylamine tail mimics the cationic nitrogen

pharmacophore essential for electrostatic anchoring (Asp126 in σ1R).

Utility: Investigational probe for neuroprotection, neuropathic pain, and psychostimulant

addiction models.
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Why Compare?
In drug development, benzylamine derivatives often suffer from "dirty" profiles, hitting off-

targets like hERG channels (cardiotoxicity) or Muscarinic receptors. This guide establishes the

protocols to validate specificity (σ1R vs. σ2R) and selectivity (σ1R vs. NET/SERT/hERG).

Comparative Performance Benchmarks
The following table benchmarks the expected performance of a high-quality lead like N-(2-
Butoxybenzyl)-2-propanamine against industry standards.

Table 1: Comparative Binding Affinity and Selectivity Criteria

Parameter

N-(2-

Butoxybenzyl)-2

-propanamine

(Target Profile)

Haloperidol

(Standard
Antagonist)

NE-100

(Selective
Antagonist)

Nisoxetine

(NET Inhibitor)

σ1R Affinity (

)

< 10 nM (High

Affinity)
~1–3 nM ~1.5 nM > 1000 nM

σ2R Affinity (

)
> 500 nM

~50 nM (Low

Selectivity)
> 200 nM N/A

Selectivity (σ1/

σ2)
> 50-fold ~15-fold > 100-fold N/A

NET Affinity (

)

> 1000 nM

(Desired)
> 5000 nM > 5000 nM 0.7 nM

hERG Inhibition (

)

> 10 µM (Safety

Requirement)
~1 µM (Risk) > 10 µM > 3 µM

Primary Utility
Selective Probe /

Lead

Broad

Antipsychotic
Research Tool Antidepressant
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Interpretation: To be considered a superior alternative to Haloperidol for research, the

compound must demonstrate >50-fold selectivity over σ2R and lack significant NET inhibition.

Specificity Assays: Validating the Primary Target
To confirm the compound specifically targets σ1R, you must perform competitive radioligand

binding assays.

Protocol A: Sigma-1 Receptor Radioligand Binding
Objective: Determine the equilibrium dissociation constant (

).

Tissue Source: Guinea pig brain membranes or HEK293 cells overexpressing human σ1R.

Radioligand: [³H]-(+)-Pentazocine (Specific for σ1R).

Non-Specific Binding (NSB): Define using 10 µM Haloperidol.

Incubation:

Prepare assay buffer: 50 mM Tris-HCl (pH 7.4).

Add 100 µL membrane suspension (approx. 20 µg protein).

Add 25 µL [³H]-(+)-Pentazocine (Final conc: 2 nM).

Add 25 µL Test Compound (Concentration range:

to

M).
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Incubate for 120 minutes at 37°C.

Termination: Rapid filtration through GF/B filters pre-soaked in 0.5% polyethyleneimine (PEI)

using a cell harvester.

Analysis: Measure radioactivity via liquid scintillation counting. Calculate

and convert to

using the Cheng-Prusoff equation.

Protocol B: Sigma-2 Receptor Counter-Screen
Objective: Establish selectivity ratio.

Radioligand: [³H]-DTG (1,3-Di-o-tolylguanidine).

Masking Agent: Include (+)-Pentazocine (100 nM) to block σ1R sites, isolating σ2R binding.

Procedure: Identical filtration steps as above.

Selectivity Assays: The "Safety" Panel
High-affinity amines often cross-react with monoamine transporters and ion channels.

Protocol C: Functional Monoamine Uptake Assay
(NET/SERT/DAT)
Rationale: The isopropylamine moiety mimics neurotransmitters.

Cell Line: CHO cells stably expressing human NET, SERT, or DAT.

Tracer: Use fluorescent neurotransmitter mimetics (e.g., ASP+ for NET/DAT) or [³H]-

Neurotransmitter.

Method:

Seed cells in 96-well plates.
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Pre-incubate with Test Compound (10 µM screening conc) for 15 min.

Add Fluorescent Substrate and incubate for 30 min.

Wash 3x with HBSS.

Read fluorescence (Ex 485nm / Em 520nm).

Criteria: < 50% inhibition at 10 µM indicates excellent selectivity against transporters.

Protocol D: hERG Potassium Channel Assay
(Cardiotoxicity)
Rationale: Benzylamines are prone to hERG blockade.

Method: Automated Patch-Clamp (e.g., QPatch).

Standard: E-4031 (Positive Control).

Threshold:

should be > 10 µM for a viable lead.

Visualizations
Figure 1: Specificity Screening Workflow
This flowchart illustrates the logical progression from primary binding to functional validation.
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Caption: Step-wise screening cascade to validate N-(2-Butoxybenzyl)-2-propanamine
specificity, moving from binding affinity to functional safety profiling.
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Figure 2: Sigma-1 Receptor Signaling Pathway
Understanding the downstream effects of the compound on the ER-Mitochondria interface.
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Caption: Mechanism of Action. The ligand binds Sigma-1R, promoting its dissociation from BiP

and subsequent stabilization of IP3R to regulate mitochondrial calcium signaling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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